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Compound of Interest

Compound Name: cefsulodin sodium

Cat. No.: B1233226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cefsulodin sodium, a third-generation
cephalosporin antibiotic. It covers its core chemical properties, mechanism of action, and key
experimental applications, with a focus on methodologies relevant to research and drug
development.

Core Properties of Cefsulodin Sodium

Cefsulodin sodium is a semisynthetic, narrow-spectrum cephalosporin antibiotic primarily
effective against Pseudomonas aeruginosa.[1][2][3] Its targeted activity makes it a valuable tool
in both clinical and research settings for the selective isolation and susceptibility testing of this
opportunistic pathogen.
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Property Value References
CAS Number 52152-93-9 [1][2]
Molecular Formula C22H19N4NaOsS:2 [1]
] 554.53 g/mol (anhydrous
Molecular Weight ] [2]
basis)

White to light yellow crystalline
Appearance [1]
powder

Solubility Freely soluble in water

Mechanism of Action

Similar to other B-lactam antibiotics, cefsulodin sodium exerts its bactericidal effect by
inhibiting the synthesis of the bacterial cell wall.[1][4] This process involves the targeted
inactivation of essential enzymes known as penicillin-binding proteins (PBPs).[1][4]

Specifically, cefsulodin binds to and inhibits PBPs, which are responsible for the final
transpeptidation step in peptidoglycan synthesis.[1] Peptidoglycan is a critical component of the
bacterial cell wall, providing structural integrity and protection against osmotic stress. By
disrupting its synthesis, cefsulodin compromises the cell wall's integrity, leading to cell lysis and
bacterial death.[1] Cefsulodin has shown particular activity against PBP-1A and PBP-1B in
Pseudomonas aeruginosa.
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Caption: Mechanism of action of Cefsulodin Sodium.

Experimental Protocols

Cefsulodin sodium is a critical component in several standard microbiological assays. Below
are detailed protocols for its application in antimicrobial susceptibility testing and as a selective
agent in culture media.

Antimicrobial Susceptibility Testing (AST)

The Kirby-Bauer disk diffusion method is a common technique for determining the susceptibility
of a bacterial isolate to cefsulodin.

Objective: To determine the in vitro susceptibility of a bacterial strain to cefsulodin.
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Materials:

¢ Cefsulodin antibiotic disks (30 ug)

e Mueller-Hinton agar (MHA) plates

o Sterile cotton swabs

e Bacterial culture in broth (adjusted to 0.5 McFarland turbidity standard)

e Incubator (35°C + 2°C)

Ruler or calipers

Procedure:

 Inoculum Preparation: Prepare a bacterial suspension in sterile broth or saline equivalent to
a 0.5 McFarland turbidity standard.

e Plate Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into
the suspension and remove excess liquid by pressing it against the inside of the tube. Swab
the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately
60 degrees after each application to ensure even coverage.[5][6]

o Disk Application: Aseptically apply a cefsulodin (30 ug) disk to the surface of the inoculated
agar plate. Gently press the disk to ensure complete contact with the agar.[6]

 Incubation: Invert the plates and incubate at 35°C + 2°C for 16-20 hours.[6]

o Result Interpretation: After incubation, measure the diameter of the zone of inhibition (the
clear area around the disk where bacterial growth is absent) in millimeters. Interpret the
results based on established guidelines (e.g., CLSI or EUCAST). Tentative zone size
breakpoints for a 30-pg cefsulodin disk have been suggested as: Susceptible = 18 mm and
Resistant < 14 mm.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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